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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(2-Chloroethoxy)-2-methyl-
propane, a halogenated ether of interest in synthetic organic chemistry. The document details
the compound's chemical identifiers, and physical and chemical properties, and outlines a
plausible experimental protocol for its synthesis via the Williamson ether synthesis. Due to a
lack of available data in the public domain, this guide does not cover biological signaling
pathways. The information is presented to be a valuable resource for researchers and
professionals in drug development and other scientific fields requiring detailed information on
this chemical entity.

Chemical Identifiers and Properties

2-(2-Chloroethoxy)-2-methyl-propane is a chemical compound with the molecular formula
CeH13CIO. It is also known by several synonyms, the most common being ethylene
chlorohydrin t-butyl ether. Below is a summary of its key identifiers and computed properties.

Chemical Identifiers
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Identifier Type Value

CAS Number 17229-11-7[1]

IUPAC Name 2-(2-chloroethoxy)-2-methylpropane[1]
Ethylene chlorohydrin t-butyl ether, Propane, 2-

Synonyms
(2-chloroethoxy)-2-methyl-[1]

PubChem CID 12504184[2]

SMILES CcC(Cc)(cyocceal)

Physical and Chemical Properties

Property Value

Molecular Formula CeH13CIO[1]
Molecular Weight 136.62 g/mol [1]
Appearance No data available
Boiling Point No data available
Density No data available
Solubility No data available

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-(2-Chloroethoxy)-2-
methyl-propane is not readily available in published literature, a plausible and widely used
method for its preparation is the Williamson ether synthesis.[3][4][5] This reaction involves the
nucleophilic substitution of an alkyl halide by an alkoxide. In this case, sodium tert-butoxide
would react with 2-chloroethanol. However, due to the steric hindrance of the tert-butyl group,
the reverse approach is more favorable: the reaction of the less sterically hindered sodium 2-
chloroethoxide with a tertiary alkyl halide like tert-butyl chloride is prone to elimination
reactions. Therefore, the more likely successful synthesis involves the reaction of sodium tert-
butoxide with 2-chloroethanol.
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Proposed Experimental Protocol: Williamson Ether
Synthesis

Materials:

tert-Butanol

Sodium hydride (NaH) or sodium metal (Na)

2-Chloroethanol

Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH4Cl) solution

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)

Rotary evaporator

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Preparation of Sodium tert-butoxide: In a flame-dried, three-necked round-bottom flask
equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add tert-butanol
dissolved in an anhydrous solvent like diethyl ether or THF.

Slowly add sodium hydride (or small pieces of sodium metal) to the stirred solution at 0 °C
(ice bath). The reaction is exothermic and produces hydrogen gas, which should be safely
vented.

Allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas
ceases, indicating the complete formation of sodium tert-butoxide.

Ether Synthesis: Cool the freshly prepared sodium tert-butoxide solution to 0 °C.

Slowly add a solution of 2-chloroethanol in the same anhydrous solvent to the reaction
mixture.
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 After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux for several hours to ensure the reaction goes to completion. The progress
of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and quench
the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

o Transfer the mixture to a separatory funnel and separate the organic layer.
e Wash the organic layer sequentially with water and brine.
» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Purification: Filter off the drying agent and concentrate the filtrate using a rotary evaporator
to obtain the crude product.

e The crude 2-(2-Chloroethoxy)-2-methyl-propane can be purified by fractional distillation
under reduced pressure.

Biological Activity and Signaling Pathways

There is currently no publicly available information regarding the biological activity or any
associated signaling pathways for 2-(2-Chloroethoxy)-2-methyl-propane. Searches of
scientific literature and chemical databases did not yield any studies investigating its effects on
biological systems. A related compound, 2-(2-chloroethoxy)propane, has been described as a
useful reagent for the synthesis of biologically active small molecules, but this does not provide
specific information on the target compound's own activity.[6]

Visualizations
Proposed Synthesis Workflow

The following diagram illustrates the proposed Williamson ether synthesis for 2-(2-
Chloroethoxy)-2-methyl-propane.
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Caption: Proposed Williamson Ether Synthesis Workflow.

Logical Relationship in Synthesis

This diagram shows the logical relationship between the starting materials and the final product

in the proposed synthesis.
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Caption: Reactant to Product Logical Relationship.

Conclusion
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2-(2-Chloroethoxy)-2-methyl-propane is a chemical intermediate with well-defined identifiers
and properties. While specific experimental protocols for its synthesis are not extensively
documented, the Williamson ether synthesis provides a reliable and logical route for its
preparation. The absence of data on its biological activity and related signaling pathways
suggests that this compound has primarily been of interest for its utility in chemical synthesis
rather than for its biological effects. This guide serves as a foundational resource for
researchers, and further investigation into its properties and potential applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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